molecular formula C12H23NO B8772555 1-Hexylazepan-2-one CAS No. 37672-43-8

1-Hexylazepan-2-one

Cat. No.: B8772555
CAS No.: 37672-43-8
M. Wt: 197.32 g/mol
InChI Key: JDQRYRLJZGMNIB-UHFFFAOYSA-N
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Description

1-Hexylazepan-2-one is a useful research compound. Its molecular formula is C12H23NO and its molecular weight is 197.32 g/mol. The purity is usually 95%.
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Properties

CAS No.

37672-43-8

Molecular Formula

C12H23NO

Molecular Weight

197.32 g/mol

IUPAC Name

1-hexylazepan-2-one

InChI

InChI=1S/C12H23NO/c1-2-3-4-7-10-13-11-8-5-6-9-12(13)14/h2-11H2,1H3

InChI Key

JDQRYRLJZGMNIB-UHFFFAOYSA-N

Canonical SMILES

CCCCCCN1CCCCCC1=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Following example 10, from 10.2 g of 50% sodium hydride-mineral oil dispersion (5.1 g NaH, 0.2125 M), 20 g (0.177 M) of azacycloheptan-2-one and 33 g (0.2 M) of 1-bromohexane on 19 hr. reflux was obtained 29.8 g (85.3%) of colorless product; b.p. 122°-128°/0.4 mm.
Quantity
10.2 g
Type
reactant
Reaction Step One
Name
Quantity
5.1 g
Type
reactant
Reaction Step One
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
33 g
Type
reactant
Reaction Step One
Yield
85.3%

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